Cas no 157060-87-2 (2-methyl-1-nitro-4-(2,2,2-trifluoroethoxy)benzene)

2-methyl-1-nitro-4-(2,2,2-trifluoroethoxy)benzene structure

157060-87-2 structure

Product Name:2-methyl-1-nitro-4-(2,2,2-trifluoroethoxy)benzene

CAS No:157060-87-2

MF:C₉H₈F₃NO₃

MW:235.15993309021

MDL:MFCD08559085

CID:2857593

PubChem ID:10105465

Update Time:2025-04-21

2-methyl-1-nitro-4-(2,2,2-trifluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 2-methyl-1-nitro-4-(2,2,2-trifluoroethoxy)benzene
- AKOS000313883
- STK351310
- 157060-87-2
- CS-0280507
- HNSXRQOWSFWKMW-UHFFFAOYSA-N
- EN300-231026
- SCHEMBL6826039
- MDL： MFCD08559085
- Inchi： 1S/C9H8F3NO3/c1-6-4-7(16-5-9(10,11)12)2-3-8(6)13(14)15/h2-4H,5H2,1H3
- InChI Key： HNSXRQOWSFWKMW-UHFFFAOYSA-N
- SMILES： FC(COC1C=CC(=C(C)C=1)[N+](=O)[O-])(F)F

Computed Properties

Exact Mass: 235.04562760Da
Monoisotopic Mass: 235.04562760Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 55.1Å²

2-methyl-1-nitro-4-(2,2,2-trifluoroethoxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-231026-0.05g	2-methyl-1-nitro-4-(2,2,2-trifluoroethoxy)benzene	157060-87-2	95%	0.05g	$612.0	2024-06-20
Enamine	EN300-231026-0.1g	2-methyl-1-nitro-4-(2,2,2-trifluoroethoxy)benzene	157060-87-2	95%	0.1g	$640.0	2024-06-20
Enamine	EN300-231026-0.25g	2-methyl-1-nitro-4-(2,2,2-trifluoroethoxy)benzene	157060-87-2	95%	0.25g	$670.0	2024-06-20
Enamine	EN300-231026-0.5g	2-methyl-1-nitro-4-(2,2,2-trifluoroethoxy)benzene	157060-87-2	95%	0.5g	$699.0	2024-06-20
Enamine	EN300-231026-1.0g	2-methyl-1-nitro-4-(2,2,2-trifluoroethoxy)benzene	157060-87-2	95%	1.0g	$728.0	2024-06-20
Enamine	EN300-231026-2.5g	2-methyl-1-nitro-4-(2,2,2-trifluoroethoxy)benzene	157060-87-2	95%	2.5g	$1428.0	2024-06-20
Enamine	EN300-231026-5.0g	2-methyl-1-nitro-4-(2,2,2-trifluoroethoxy)benzene	157060-87-2	95%	5.0g	$2110.0	2024-06-20
Enamine	EN300-231026-10.0g	2-methyl-1-nitro-4-(2,2,2-trifluoroethoxy)benzene	157060-87-2	95%	10.0g	$3131.0	2024-06-20
Enamine	EN300-231026-1g	2-methyl-1-nitro-4-(2,2,2-trifluoroethoxy)benzene	157060-87-2		1g	$728.0	2023-09-15
Enamine	EN300-231026-5g	2-methyl-1-nitro-4-(2,2,2-trifluoroethoxy)benzene	157060-87-2		5g	$2110.0	2023-09-15

2-methyl-1-nitro-4-(2,2,2-trifluoroethoxy)benzene Related Literature

1. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
2. Distinct impact of glycation towards the aggregation and toxicity of murine and human amyloid-β†

Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
3. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
5. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

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